2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide

• Molecular Formula: C19H21ClN2O3
• Molecular Weight: 360.8 g/mol
• IUPAC Name: N-[4-[2-(4-chlorophenoxy)propanoylamino]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C19H21ClN2O3/c1-12(2)18(23)21-15-6-8-16(9-7-15)22-19(24)13(3)25-17-10-4-14(20)5-11-17/h4-13H,1-3H3,(H,21,23)(H,22,24)
• InChI Key: KAEDEUSJVBAYNZ-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)C(C)OC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). This compound has been widely studied for its potential therapeutic applications in metabolic disorders, cancer, and neurodegenerative diseases.

Mechanism of Action

2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide activates AMPK, which is a key regulator of cellular energy homeostasis. AMPK is activated by an increase in the AMP/ATP ratio, which occurs during metabolic stress. Once activated, AMPK promotes energy-producing pathways such as glucose uptake and fatty acid oxidation, while inhibiting energy-consuming pathways such as protein synthesis and lipid synthesis. 2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide activates AMPK by binding to the γ subunit of the enzyme, which allosterically activates the kinase activity of the α subunit.
Biochemical and Physiological Effects:
2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide has been shown to have several biochemical and physiological effects, including increased glucose uptake and insulin sensitivity, reduced lipogenesis, increased fatty acid oxidation, and reduced inflammation. In animal models, 2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide has been shown to improve glucose tolerance, reduce body weight, and improve cognitive function. However, some studies have also reported adverse effects of 2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide, such as hepatic steatosis and impaired glucose tolerance.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide is a useful tool for studying the role of AMPK in various biological processes. Its specificity for the γ subunit of AMPK makes it a more selective activator of the enzyme compared to other AMPK activators such as AICAR and metformin. However, the use of 2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide in lab experiments is limited by its low solubility in water and its potential for non-specific effects at high concentrations.

Future Directions

There are several future directions for research on 2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide. One area of interest is the development of more potent and selective AMPK activators that can be used in clinical settings. Another area of interest is the investigation of the potential adverse effects of 2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide, such as hepatic steatosis and impaired glucose tolerance. Additionally, further research is needed to fully understand the molecular mechanisms underlying the effects of 2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide on cellular metabolism and disease pathogenesis.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide involves several steps, including the reaction of 4-chlorophenol with 4-(isobutyrylamino)benzaldehyde to form 4-(isobutyrylamino)-2-hydroxybenzaldehyde. This intermediate is then reacted with 2-bromo-2-methylpropionic acid to form the final product, 2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide. The yield of this synthesis method is around 30%, and the purity of the product can be improved by recrystallization.

Scientific Research Applications

2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide has been extensively studied for its potential therapeutic applications in metabolic disorders, cancer, and neurodegenerative diseases. In metabolic disorders, 2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells and adipocytes. In cancer, 2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide has been found to induce apoptosis and inhibit cell proliferation in various cancer cell lines. In neurodegenerative diseases, 2-(4-chlorophenoxy)-N-[4-(isobutyrylamino)phenyl]propanamide has been shown to improve cognitive function and reduce neuroinflammation in animal models.